Cas no 773855-60-0 (6-benzyl-4-oxo-1,4-dihydropyridine-3-carboxamide)

• Product Name: 6-benzyl-4-oxo-1,4-dihydropyridine-3-carboxamide
• CAS No: 773855-60-0
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 2031272
• PubChem ID: 11736320
• Update Time: 2025-04-21

6-benzyl-4-oxo-1,4-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-benzyl-4-oxo-1,4-dihydropyridine-3-carboxamide
• aspernigrin A
• 6-benzyl-4-oxo-1H-pyridine-3-carboxamide
• (6-benzyl-4-oxo-1,4-dihydropyridin-3-yl)-carboxamide
• CHEMBL3745791
• 773855-60-0
• CHEBI:133846
• AKOS030542941
• DTXSID30471380
• SCHEMBL24993805

• Inchi： 1S/C13H12N2O2/c14-13(17)11-8-15-10(7-12(11)16)6-9-4-2-1-3-5-9/h1-5,7-8H,6H2,(H2,14,17)(H,15,16)
• InChI Key： RUUZDCZRFRLJFC-UHFFFAOYSA-N
• SMILES： O=C1C(C(N)=O)=CNC(=C1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 228.089877630g/mol
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Nicotinamides